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Compound of Interest

Compound Name: AL-470

Cat. No.: B15562856 Get Quote

Providing accurate and essential safety information for the disposal of "AL-470" is not possible

without a more specific chemical identification. Initial research has revealed multiple,

chemically distinct products marketed under similar names, each requiring unique disposal

protocols based on their specific hazards.

The search for "AL-470" has yielded several different substances, including:

AC 470: An aluminum trihydroxide used as a flame retardant.

Aldol® 470 N-tosyl-L-alanine ester: An enzyme substrate or reagent.[1]

470 Polyaspartic Coating: A coating material that can cause skin and eye irritation.[2]

BONDERITE C-AK 470 ALKALINE CLEANER: A corrosive alkaline cleaner containing

sodium hydroxide.[3]

DERAKANE 470: An epoxy novolac-based vinyl ester resin with high resistance to solvents

and chemicals.[4][5][6]

The proper disposal procedures for these substances vary significantly. For example, a

corrosive alkaline cleaner like BONDERITE C-AK 470 would require neutralization before

disposal, while a polyaspartic coating may need to be cured to a solid state for disposal. An

enzyme substrate would likely have different considerations based on its biological activity and

potential interactions.
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To ensure the safety of researchers, scientists, and drug development professionals, it is

imperative to correctly identify the specific "AL-470" in question.

Once the user provides a more detailed chemical name, CAS number, or manufacturer of "AL-
470," a comprehensive and accurate guide to its proper disposal can be developed, including:

A summary of quantitative data in a structured table.

Detailed experimental protocols for any necessary neutralization or deactivation steps.

A Graphviz diagram illustrating the disposal workflow.

Without this clarification, any provided disposal information would be generic and could lead to

unsafe practices, environmental contamination, and regulatory non-compliance. The primary

source for safe handling and disposal is the Safety Data Sheet (SDS) for the specific chemical,

which can only be obtained with a precise product identification.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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